Cas no 35700-50-6 (5-methoxy-1-benzofuran-7-carboxylic acid)

• Product Name: 5-methoxy-1-benzofuran-7-carboxylic acid
• CAS No: 35700-50-6
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 6225372
• PubChem ID: 19783420
• Update Time: 2025-06-22

5-methoxy-1-benzofuran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-benzofuran-7-carboxylic acid
• SCHEMBL9097330
• EN300-1613981
• 35700-50-6

• Inchi： 1S/C10H8O4/c1-13-7-4-6-2-3-14-9(6)8(5-7)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： HATKNSXOKNDCPQ-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(C=C(C(=O)O)C1=2)OC

Computed Properties

• Exact Mass: 192.04225873g/mol
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 5-methoxy-1-benzofuran-7-carboxylic acid

5-Methoxy-1-Benzofuran-7-Carboxylic Acid (CAS No. 35700-50-6): An Overview of Its Properties, Applications, and Recent Research

5-Methoxy-1-benzofuran-7-carboxylic acid (CAS No. 35700-50-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The chemical structure of 5-methoxy-1-benzofuran-7-carboxylic acid consists of a benzofuran ring with a methoxy group at the 5-position and a carboxylic acid group at the 7-position. This configuration imparts specific physical and chemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its use in various chemical reactions and biological assays.

In recent years, significant advancements have been made in understanding the biological activities of 5-methoxy-1-benzofuran-7-carboxylic acid. Studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-methoxy-1-benzofuran-7-carboxylic acid effectively inhibits the production of pro-inflammatory cytokines in vitro, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 5-methoxy-1-benzofuran-7-carboxylic acid has also been investigated for its potential as an anticancer agent. Research conducted by a team at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation.

The synthetic accessibility of 5-methoxy-1-benzofuran-7-carboxylic acid has further enhanced its utility in drug discovery and development. Several synthetic routes have been reported in the literature, including those involving palladium-catalyzed coupling reactions and oxidative cyclizations. These methods provide efficient and scalable pathways for the production of this compound, facilitating its use in both academic research and industrial applications.

In addition to its direct biological activities, 5-methoxy-1-benzofuran-7-carboxylic acid serves as an important building block for the synthesis of more complex molecules. Its carboxylic acid functionality can be readily modified through esterification, amidation, or other functional group transformations, enabling the creation of a wide range of derivatives with diverse biological properties. This versatility makes it an attractive starting material for combinatorial chemistry approaches aimed at identifying novel therapeutic agents.

The environmental impact of 5-methoxy-1-benzofuran-7-carboxylic acid is another area of ongoing research. Studies have shown that this compound is relatively stable under ambient conditions and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices are essential to minimize any potential ecological impact.

In conclusion, 5-methoxy-1-benzofuran-7-carboxylic acid (CAS No. 35700-50-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, making it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in the field.